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Compound of Interest

Compound Name: 2,6-Dichloroquinoxaline

Cat. No.: B050164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-dichloroquinoxaline, a pivotal

heterocyclic compound in modern chemistry. It details its chemical properties, synthesis,

reactivity, and significant applications, particularly in the realms of medicinal chemistry and

agrochemical development.

Core Chemical and Physical Properties
2,6-Dichloroquinoxaline is a halogenated aromatic organic compound. Its structure consists

of a fused benzene and pyrazine ring system, known as a quinoxaline, with chlorine

substituents at the 2 and 6 positions.[1] This substitution pattern imparts specific reactivity and

makes it a versatile intermediate for further chemical modification.[2]

Physicochemical Data
The key physicochemical properties of 2,6-dichloroquinoxaline are summarized below for

easy reference.
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Property Value Citations

IUPAC Name 2,6-dichloroquinoxaline [3]

CAS Number 18671-97-1 [3]

Molecular Formula C₈H₄Cl₂N₂ [3]

Molecular Weight 199.04 g/mol [2]

Appearance
White to light yellow or brown

crystalline solid/powder
[1][2][4]

Melting Point 153-157 °C [2]

Solubility

Insoluble in water; slightly

soluble in chloroform and

methanol (especially upon

heating); soluble in benzene

and toluene.

[1][2]

pKa (Predicted) -2.42 ± 0.30 [1]

Spectroscopic Data
While specific spectral data from experimental readouts are not extensively published in the

literature, characterization of 2,6-dichloroquinoxaline and its derivatives is routinely

performed using standard spectroscopic methods. Public databases and chemical suppliers

confirm that the structure is consistent with ¹H NMR, ¹³C NMR, and IR spectroscopy.[3][4][5]

Synthesis of 2,6-Dichloroquinoxaline
The synthesis of 2,6-dichloroquinoxaline is well-established, with several routes available. A

common and effective laboratory-scale method involves the chlorination of a

hydroxyquinoxaline precursor.

Experimental Protocol: Chlorination of 2-Hydroxy-6-
chloroquinoxaline
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This protocol is based on a widely used method for converting a hydroxyl group on the

quinoxaline ring to a chlorine atom.

Objective: To synthesize 2,6-dichloroquinoxaline from 2-hydroxy-6-chloroquinoxaline.

Materials:

2-hydroxy-6-chloroquinoxaline (45 g)

Phosphorus oxychloride (POCl₃) (100 ml)

Ethanol

Water (ice-cold and for washing)

Sulphonation flask

Reflux condenser

Distillation apparatus

Filtration apparatus (e.g., Büchner funnel)

Beakers

Procedure:

Place 45 g of 2-hydroxy-6-chloroquinoxaline into a sulphonation flask.

Add 100 ml of phosphorus oxychloride to the flask.

Set up the apparatus for reflux and stir the mixture at reflux temperature for 20 minutes.[6]

After the reflux period, reconfigure the apparatus for distillation and carefully distill off the

excess phosphorus oxychloride.[6]

Allow the residue to cool, then cautiously pour it into 500 ml of ice-water with stirring.

Collect the resulting precipitate by filtration.[6]
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Wash the solid product with water until the filtrate is neutral to pH paper.[6]

Purify the crude product by recrystallization from an ethanol/water mixture to yield pure 2,6-
dichloroquinoxaline. The expected melting point is around 152-157 °C.[6]

Caption: Synthesis workflow for 2,6-dichloroquinoxaline.

Chemical Reactivity and Key Reactions
The chlorine atoms on the quinoxaline ring are susceptible to nucleophilic aromatic substitution

(SₙAr), with the chlorine at the 2-position being particularly reactive. This reactivity allows for

the introduction of a wide range of functional groups, making 2,6-dichloroquinoxaline a

valuable scaffold in synthetic chemistry.[7]

Nucleophilic Aromatic Substitution (SₙAr)
The electron-deficient nature of the pyrazine ring facilitates the attack of nucleophiles. Common

nucleophiles include amines, alcohols, and thiols, leading to the formation of substituted

quinoxalines.

Experimental Protocol: Synthesis of a 2-Amino-6-
chloroquinoxaline Derivative
This protocol provides a general procedure for the reaction of 2,6-dichloroquinoxaline with an

amine nucleophile.

Objective: To synthesize a 2-substituted amino-6-chloroquinoxaline derivative via SₙAr.

Materials:

2,6-Dichloroquinoxaline (1 equivalent, e.g., 0.125 mol)

Amine nucleophile (e.g., 2,3-Dimethylaniline) (1 equivalent, 0.125 mol)

N,N-Dimethylformamide (DMF) (25 mL)

Ethyl acetate

n-Hexane
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Anhydrous Sodium Sulfate (Na₂SO₄)

Reaction flask with condenser

Heating mantle or oil bath

Magnetic stirrer

Separatory funnel

Rotary evaporator

Column chromatography setup (Silica gel)

Procedure:

In a reaction flask, dissolve 2,6-dichloroquinoxaline (0.125 mol) and the amine (0.125 mol)

in 25 mL of DMF at room temperature.[8]

Heat the reaction mixture to 100 °C and maintain this temperature for approximately 4.5

hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[8]

Once the reaction is complete, allow the mixture to cool to room temperature.

Pour the reaction mixture into ice-cold water and extract the product with ethyl acetate (e.g.,

2 x 50 mL).

Combine the organic layers, dry over anhydrous Na₂SO₄, and filter.

Concentrate the organic solution under reduced pressure using a rotary evaporator to obtain

the crude product.[8]

Purify the crude product by column chromatography on silica gel, using a suitable eluent

system such as 5% ethyl acetate in n-hexane, to afford the pure 2-amino-6-chloroquinoxaline

derivative.[8]
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Caption: Generalized SₙAr reaction scheme.

Applications in Drug Discovery and Agrochemicals
2,6-Dichloroquinoxaline serves as a crucial building block for a variety of commercially and

clinically important molecules.

Agrochemicals: It is a key intermediate in the synthesis of the herbicide Quizalofop-Ethyl,

which is widely used for controlling grass weeds in broad-leaved crops.[9]

Medicinal Chemistry: The quinoxaline scaffold is prevalent in many biologically active

compounds. Derivatives have been extensively studied for a range of therapeutic

applications, including as antibacterial, antifungal, and anticancer agents.[1][10]
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Role as a Kinase Inhibitor Scaffold
In oncology research, quinoxaline derivatives have emerged as potent inhibitors of protein

kinases, which are critical regulators of cell signaling pathways often dysregulated in cancer.

[11] By functionalizing the 2,6-dichloroquinoxaline core, medicinal chemists can design

selective ATP-competitive inhibitors that target specific kinases.

Targeted Signaling Pathways: Quinoxaline-based compounds have been developed as dual

inhibitors of the PI3K (Phosphoinositide 3-kinase) and mTOR (mammalian Target of

Rapamycin) signaling pathways.[10][12] This pathway is central to regulating cell growth,

proliferation, and survival, and its hyperactivation is a hallmark of many cancers.[10]

Derivatives have also been designed to target other crucial cancer-related kinases like VEGFR-

2 (Vascular Endothelial Growth Factor Receptor 2), which plays a key role in angiogenesis.[13]

// Nodes GF [label="Growth Factor", fillcolor="#F1F3F4", fontcolor="#202124"]; RTK

[label="Receptor Tyrosine\nKinase (RTK)", fillcolor="#F1F3F4", fontcolor="#202124"]; PI3K

[label="PI3K", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PIP2 [label="PIP2",

fillcolor="#FBBC05", fontcolor="#202124"]; PIP3 [label="PIP3", fillcolor="#FBBC05",

fontcolor="#202124"]; AKT [label="AKT", fillcolor="#4285F4", fontcolor="#FFFFFF"]; mTOR

[label="mTORC1", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Proliferation [label="Cell

Growth,\nProliferation,\nSurvival", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Inhibitor [label="Quinoxaline\nDerivative", shape=box, style=filled, fillcolor="#EA4335",

fontcolor="#FFFFFF"];

// Edges GF -> RTK [label="Binds"]; RTK -> PI3K [label="Activates"]; PI3K -> PIP3

[label="Phosphorylates"]; PIP2 -> PI3K [style=dashed]; PIP3 -> AKT [label="Activates"]; AKT ->

mTOR [label="Activates"]; mTOR -> Proliferation [label="Promotes"];

// Inhibition Inhibitor -> PI3K [arrowhead=T, color="#EA4335", style=bold, label="Inhibits"];

Inhibitor -> mTOR [arrowhead=T, color="#EA4335", style=bold, label="Inhibits"]; }

Caption: Inhibition of the PI3K/mTOR pathway by quinoxaline derivatives.

Safety and Toxicological Information
While comprehensive toxicological studies on 2,6-dichloroquinoxaline are limited, data from

safety sheets indicate it should be handled with care.[1][14][15] It is classified as harmful if
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swallowed and can cause skin, eye, and respiratory irritation.[9][15]

GHS Hazard Information
Hazard Code Description Citations

H302 Harmful if swallowed [3][15]

H315 Causes skin irritation [3][15]

H318 / H319
Causes serious eye damage /

irritation
[3][15]

H335 May cause respiratory irritation [3][15]

Precautionary Measures: Standard laboratory safety precautions should be employed when

handling this compound. This includes the use of personal protective equipment (PPE) such as

gloves, safety glasses, and a lab coat.[9][15] Work should be conducted in a well-ventilated

area or a fume hood.[1]

This guide provides a foundational understanding of 2,6-dichloroquinoxaline, highlighting its

importance as a versatile chemical intermediate. Its continued use in the development of novel

pharmaceuticals and agrochemicals underscores its significance in applied chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://prepchem.com/2-6-dichloroquinoxaline/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273420/
https://rasayanjournal.co.in/admin/php/upload/965_pdf.pdf
https://www.capotchem.cn/doc/msds_18671-97-1.do
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2024-17-8-79
https://aels.journals.ekb.eg/article_330641_723574a9499e1766886501d9aded18ea.pdf
https://www.researchgate.net/publication/384854619_Cancer_Therapy_with_Quinoxaline_Derivatives_Dual_Inhibition_of_Pi3k_and_Mtor_Signaling_Pathways
https://ajbas.journals.ekb.eg/article_316102_450d2af4d2924a03c91ef1b8a094a9ee.pdf
https://www.echemi.com/sds/2-6-dichloroquinoxaline-pd180521111493.html
https://www.chemicalbook.com/msds/2-6-dichloroquinoxaline.pdf
https://www.benchchem.com/product/b050164#iupac-name-for-2-6-dichloroquinoxaline
https://www.benchchem.com/product/b050164#iupac-name-for-2-6-dichloroquinoxaline
https://www.benchchem.com/product/b050164#iupac-name-for-2-6-dichloroquinoxaline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050164?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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